2,4-Di-tert-butyl-6-(prop-2-en-1-yl)phenol

• CAS No.: 23473-75-8
• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 2,4-ditert-butyl-6-prop-2-enylphenol
• InChI: InChI=1S/C17H26O/c1-8-9-12-10-13(16(2,3)4)11-14(15(12)18)17(5,6)7/h8,10-11,18H,1,9H2,2-7H3
• InChI Key: OWVOUHLUKQFNJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)O)CC=C

Description

2,4-Di-tert-butyl-6-(prop-2-en-1-yl)phenol is a useful research compound. Its molecular formula is C17H26O and its molecular weight is 246.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g of 2,4-di-tert-butylallyloxybenzene are heated under nitrogen to 245° C. for 45 minutes. The yellow crude oil is taken up in diisopropyl ether. The ether phase is washed with 3 % sodium hydroxide and then with water. After drying and evaporation of the solvent, the oil obtained (7.6 g) is chromatographed on silica gel 60 (eluent: 80/20 heptane/CH2Cl2). A pale-yellow oil of 2-allyl-4,6-di-tert-butylphenol is obtained (5.4 g, yield =54 %).